Cas no 1005089-35-9 (1-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)imidazolidine-2,4,5-trione)

• Product Name: 1-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)imidazolidine-2,4,5-trione
• CAS No: 1005089-35-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5054796
• Update Time: 2025-08-01

1-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)imidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione
• Z57012283
• 1-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]imidazolidine-2,4,5-trione
• 1-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)imidazolidine-2,4,5-trione

• Inchi： 1S/C12H16N2O3/c1-6(9-5-7-2-3-8(9)4-7)14-11(16)10(15)13-12(14)17/h6-9H,2-5H2,1H3,(H,13,15,17)
• InChI Key： BTXZCCVESILKJW-UHFFFAOYSA-N
• SMILES： O=C1NC(C(N1C(C)C1CC2CCC1C2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 2
• Topological Polar Surface Area: 66.5

Additional information on 1-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)imidazolidine-2,4,5-trione

Research Brief on 1-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione (CAS: 1005089-35-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione (CAS: 1005089-35-9) as a promising scaffold for drug development. This compound, characterized by its unique bicyclic structure and imidazolidine trione moiety, has garnered attention due to its potential applications in targeting specific biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 1-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, to achieve stereoselective synthesis. These methodological improvements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, the compound's stability under physiological conditions has been investigated, revealing insights into its pharmacokinetic properties.

In terms of biological activity, preliminary studies have demonstrated that 1-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione exhibits selective inhibition of certain enzymes involved in inflammatory pathways. For instance, in vitro assays have shown its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in treating inflammatory diseases. Furthermore, molecular docking studies have elucidated the compound's binding interactions with these enzymes, providing a structural basis for its inhibitory effects.

The therapeutic potential of this compound extends beyond inflammation. Recent investigations have explored its role in neurodegenerative diseases, where it has shown neuroprotective effects in cellular models of oxidative stress. These findings are particularly significant given the limited treatment options currently available for conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 1-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)imidazolidine-2,4,5-trione represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and multifaceted biological activities position it as a versatile scaffold for developing novel therapeutics. Future research should focus on optimizing its pharmacological properties and expanding its applications to other disease areas. This brief underscores the importance of continued investment in innovative chemical entities to address unmet medical needs.